Cas no 16939-13-2 (Thiophene,3,4-diphenyl-)

• Product name: Thiophene,3,4-diphenyl-
• CAS No: 16939-13-2
• MF: C₁₆H₁₂S
• MW: 236.33148
• CID: 181074
• PubChem ID: 310596

Thiophene,3,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Thiophene,3,4-diphenyl-
• 3,4-diphenylthiophene
• 3,4-Diphenyl-thiophen
• 3,4-Diphenyl-thiophen-2,5-dicarbonsaeure-diaethylester
• 3,4-diphenyl-thiophene
• 3,4-diphenyl-thiophene-2,5-dicarboxylic acid diethyl ester
• AC1L7THD
• NSC243802
• NSC229402
• NSC215164
• 16939-13-2
• NSC-215164
• DTXSID20937627
• FQEARRSVYWPYFN-UHFFFAOYSA-N
• SCHEMBL2745162
• AKOS030255201
• NSC-229402
• E10056
• MFCD00445289
• 95831-30-4

• Inchi： InChI=1S/C16H12S/c1-3-7-13(8-4-1)15-11-17-12-16(15)14-9-5-2-6-10-14/h1-12H
• InChI Key： FQEARRSVYWPYFN-UHFFFAOYSA-N
• SMILES： C1(C2C(C3C=CC=CC=3)=CSC=2)C=CC=CC=1

Computed Properties

• Exact Mass: 236.06606
• Monoisotopic Mass: 236.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2A^2
• XLogP3: 4.9

Experimental Properties

• Density: 1.128g/cm3
• Boiling Point: 289.1ºC at 760mmHg
• Flash Point: 94.2ºC
• Refractive Index: 1.622
• PSA: 0
• LogP: 5.08210